N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(2-methoxynaphthalen-1-yl)propanamide
• InChI: InChI=1S/C22H26N2O5/c1-28-19-8-6-16-4-2-3-5-17(16)18(19)7-9-20(25)23-12-14-29-15-13-24-21(26)10-11-22(24)27/h2-6,8H,7,9-15H2,1H3,(H,23,25)
• InChI Key: CHAXJEBFSUSPDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CCC(=O)NCCOCCN3C(=O)CCC3=O
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.459. The purity is usually 95%.
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Scientific Research Applications

Sigma Receptor Binding and Antiproliferative Activity

A study investigated the sigma(1) receptor binding affinity and selectivity of N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl and its derivatives. The research found that specific methylated derivatives showed potent sigma(1) receptor binding and demonstrated antiproliferative activity in rat C6 glioma cells. These findings suggest potential applications in tumor research and therapy, highlighting the compound's role in exploring sigma-subtype affinities and selectivities (Berardi et al., 2005).

Anticonvulsant Activity

Another area of application involves the synthesis of hybrid compounds joining fragments of known antiepileptic drugs (AEDs) with structures related to N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(2-methoxynaphthalen-1-yl)propanamide. These hybrids displayed broad spectra of anticonvulsant activity across several preclinical seizure models. One particular molecule showed high protection without impairing motor coordination, suggesting a superior safety profile compared to some clinically relevant AEDs (Kamiński et al., 2015).

Antioxidant and Anticancer Activity

Derivatives bearing similarities to this compound were assessed for their antioxidant activity and anticancer potential. Certain derivatives showed antioxidant activity comparable to ascorbic acid and displayed cytotoxicity against human cancer cell lines, indicating promising applications in developing anticancer agents (Tumosienė et al., 2020).

Antibacterial and Antifungal Agents

Novel 2-(6-methoxy-2-naphthyl)propionamide derivatives, structurally related to the compound of interest, were synthesized and screened for their antibacterial and antifungal activities. These compounds exhibited significant antimicrobial activities, with some reaching the activity levels of standard agents like Ampicillin and Flucanazole. This suggests their potential as leads for developing new antimicrobial drugs (Helal et al., 2013).